Cas no 89762-87-8 (Benzenesulfonic acid, 3,5-dimethyl-, methyl ester)

• Product Name: Benzenesulfonic acid, 3,5-dimethyl-, methyl ester
• CAS No: 89762-87-8
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 589894
• PubChem ID: 13213802
• Update Time: 2025-04-19

Benzenesulfonic acid, 3,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 3,5-dimethyl-, methyl ester
• methyl 3,5-dimethylbenzenesulfonate
• 89762-87-8
• DTXSID50528582
• Methyl 3,5-dimethylbenzene-1-sulfonate

• Inchi： 1S/C9H12O3S/c1-7-4-8(2)6-9(5-7)13(10,11)12-3/h4-6H,1-3H3
• InChI Key： LVZDNXBYDRYDIK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C)C=1)(=O)(=O)OC

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų